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Introduction

Cesium methoxide (CHsCsO) is a powerful inorganic base that plays a significant role as a
reagent and catalyst in organic synthesis. Its high reactivity and solubility in certain organic
solvents make it a valuable tool for a variety of chemical transformations, including
deprotonation, transesterification, and carbon-carbon bond formation. This guide provides a
comprehensive overview of the chemical and physical properties of cesium methoxide,
detailed experimental protocols, and insights into its reactivity and applications.

Chemical and Physical Properties

Cesium methoxide is a white solid that is highly reactive, particularly with water and moist air.
Due to its reactivity, some of its physical properties, such as a distinct boiling point, are not
well-defined, as it tends to decompose at elevated temperatures.

General Properties
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Property Value Source
Chemical Formula CHsCsO [1]
Molecular Weight 163.94 g/mol [1][2]
CAS Number 13106-69-9 [1][2]
Appearance White solid [3]
SMILES C[O-].[Cs+] [1]
Synonyms Cesium methanolate, o

Caesiummethylat

Physical Properties

Quantitative physical properties for solid cesium methoxide are not readily available in the

literature, likely due to its instability and hygroscopic nature. The data below for density and

flash point are reported for solutions of cesium methoxide in methanol.

Property Value Notes Source
Data for analogous
sodium methoxide
_ _ > 350 °C
Melting Point suggests
(decomposes) N )
decomposition at high
temperatures.
N ) Data for analogous
Boiling Point Decomposes _ _
sodium methoxide.
) Reported for a 10%
Density 0.85 g/cm?3 o [2]
solution in methanol.
] Reported for a
Flash Point 11 °C (52 °F) o
solution in methanol.
Solubility
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Cesium methoxide is soluble in methanol.[3] While specific quantitative data for its solubility in
a range of organic solvents is scarce, cesium salts, in general, exhibit greater solubility in polar
aprotic solvents compared to other alkali metal salts, a phenomenon often referred to as the
"cesium effect".[4] Cesium salts are known to be soluble in solvents like dimethylformamide
(DMF) and dimethy! sulfoxide (DMSO).[4]

Reactivity and Applications

Cesium methoxide is a strong base and a source of the methoxide nucleophile. Its reactivity is
harnessed in various organic transformations.

Strong Base: It is widely used for deprotonation reactions in organic synthesis.

o Catalyst in Transesterification: It serves as an efficient catalyst for the transesterification of
esters, a key reaction in the production of biodiesel.[5][6][7]

o Alkylation Reactions: Cesium methoxide and other cesium bases are effective in promoting
the side-chain alkylation of toluene with methanol to produce styrene and ethylbenzene.[8][9]
[10] The cesium ions and potential formation of cesium oxide on catalyst supports play
crucial roles in this process.[9][10]

¢ Synthesis of Anhydrous Cesium Salts: It reacts with ammonium salts in methanol to produce
high-purity anhydrous cesium salts, with ammonia and methanol as the only byproducts.[3]

Experimental Protocols
Synthesis of Cesium Methoxide

This protocol describes the synthesis of cesium methoxide from cesium metal and methanol.

[3]

Materials and Equipment:
o Cesium metal

e Anhydrous methanol

e Anhydrous heptane
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» Pyrex glass vessel with a Teflon-FEP valve
e Pyrex glass vacuum line

e Glove box with a dry argon atmosphere
Procedure:

 In a dry argon-filled glove box, place 1.32 g (10.00 mmol) of cesium metal into a Pyrex glass
vessel.

e Connect the vessel to a Pyrex glass vacuum line.
e Condense 10 mL of dry heptane and 0.5 mL of dry methanol into the vessel at -196 °C.

 Allow the reaction mixture to warm to 20 °C. Vigorous hydrogen gas evolution will be
observed as the solvent melts.

 After the gas evolution ceases, pump off the volatile products (Hz) at -196 °C.

o Repeat the addition of 0.5 mL of dry methanol followed by warming and removal of volatiles

until all the cesium metal has reacted.

 After the final addition, remove all volatile compounds at 25 °C to obtain 1.49 g (10.00 mmol)
of white, solid cesium methoxide in quantitative yield.[3]

Experimental Workflow:
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Synthesis of Cesium Methoxide Workflow
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General Procedure for the Synthesis of Anhydrous
Cesium Salts

This protocol outlines the use of cesium methoxide to prepare other anhydrous cesium salts
from their corresponding ammonium salts.[3]

Procedure:

Prepare a solution of 164 mg (1.00 mmol) of cesium methoxide in 5 mL of dry methanol.
e Prepare a solution of 1.00 mmol of the desired ammonium salt in 5 mL of dry methanol.

e Add the cesium methoxide solution to the ammonium salt solution at the appropriate
temperature. For highly oxidative anions like perchlorate or dinitramide, conduct the reaction
at low temperatures (-40 to -50 °C).[3]

» A white precipitate of the cesium salt may form immediately.

e The product can be isolated by filtration after concentrating the solution or by removing the
solvent from the entire reaction mixture under vacuum at 25 °C.

Reaction Mechanisms
Transesterification (Base-Catalyzed)

Cesium methoxide acts as a catalyst in transesterification by providing the methoxide ion
(CHs0"™), a strong nucleophile. The general mechanism, analogous to that with sodium
methoxide, involves the nucleophilic acyl substitution.[7][11]
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Base-Catalyzed Transesterification Mechanism
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Transesterification Mechanism

Side-Chain Alkylation of Toluene with Methanol

The reaction is proposed to proceed via the initial dehydrogenation of methanol to
formaldehyde on the basic sites of the catalyst, followed by the reaction of formaldehyde with

toluene.[10]
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Alkylation of Toluene with Methanol

Safety and Handling

Cesium methoxide is a hazardous chemical that requires careful handling.

o Reactivity: It reacts violently with water, producing flammable hydrogen gas.[12] It is also
sensitive to air and moisture.[12]
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e Handling: All handling should be conducted in a dry, inert atmosphere, such as in a glove
box.[3] Use spark-proof tools and explosion-proof equipment.[12]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place under an
inert atmosphere.[13] Keep away from water, acids, and strong oxidizing agents.[13]

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including flame-
retardant garments, chemical-resistant gloves, and safety goggles or a face shield.[14]

o Fire: In case of fire, use a Class D fire extinguisher (e.g., dry sand, dry chemical). Do not use
water.[15]

Conclusion

Cesium methoxide is a highly reactive and useful reagent for specialized applications in
organic synthesis. Its strong basicity and the unique properties associated with the cesium
cation enable chemical transformations that may be less efficient with other alkali metal
methoxides. Proper understanding of its properties, along with strict adherence to safety and
handling protocols, is essential for its effective and safe utilization in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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